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Compound of Interest

Compound Name: Hexadecyl isocyanate

Cat. No.: B154356

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hexadecyl Isocyanate (CAS No.
1943-84-6), detailing its chemical and physical properties, key suppliers, safety and handling
information, and potential applications based on its chemical nature. While specific
experimental protocols and signaling pathways for this compound are not extensively
documented in publicly available literature, this guide includes generalized methodologies
relevant to its class of molecules.

Core Chemical and Physical Properties

Hexadecyl isocyanate is a long-chain aliphatic isocyanate. Its significant hydrophobic
character, conferred by the C16 alkyl chain, and the reactive isocyanate group define its
chemical behavior and potential applications.[1] It is typically a colorless to pale yellow liquid.[1]

All quantitative data are summarized in the table below for clear comparison.
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Property Value Source(s)

IUPAC Name l-isocyanatohexadecane [2]

Hexadecyl isocyanate, 1-
Synonyms [1][2]
Isocyanato-Hexadecane

CAS Number 1943-84-6 [1]
Molecular Formula C17H33NO [1]
Molecular Weight 267.45 g/mol
Boiling Point 186-188 °C @ 14 mmHg
Density 0.861 g/mL at 25 °C
Refractive Index n20/D 1.448
) >113 °C (>235.4 °F) - closed
Flash Point
cup
CCCCCCcCCcCcccCcCCCeN=C
SMILES [1]
=0
GFLXBRUGMACJILQ-
InChl Key [1]
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Reactivity and Potential Applications

The reactivity of hexadecyl isocyanate is dominated by the electrophilic carbon atom in the
isocyanate (-N=C=0) group. This group readily reacts with a variety of nucleophiles.[1][3]

o Polymer Synthesis: Its primary industrial application is in chemical synthesis, particularly in
the production of polyurethanes.[1] The isocyanate group reacts with alcohols (polyols) to
form urethane linkages, creating polymers.[3][4] This reaction is fundamental to producing a
wide range of materials with diverse properties.[5][6]

o Surface Modification: Long-chain isocyanates like octadecyl isocyanate are used for surface
treatments to create waterproof fabrics, a potential application for hexadecyl isocyanate
due to its similar structure.[7]
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» Biological and Pharmaceutical Research: The long C16 alkyl chain imparts significant
hydrophobicity, allowing the molecule to interact with lipid membranes.[1] This property
makes it a compound of interest for drug delivery research, where isocyanates are used to
synthesize polyurethane-based carriers for therapeutic agents.[8][9][10] Its ability to modify
surfaces could be explored for creating bioconjugates or functionalizing biomaterials.[9]
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Potential Applications and Reactivity of Hexadecyl Isocyanate.

Safety and Handling

Hexadecyl isocyanate is classified as a hazardous substance and must be handled with
appropriate safety precautions. Isocyanates, as a class, are toxic and irritating to the skin,
eyes, and respiratory system.[1]

o Hazard Classifications: Acute Toxicity (Oral, Dermal, Inhalation), Skin Irritation, Eye Irritation,

Respiratory Sensitization, Skin Sensitization.

» Signal Word: Danger.
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e Hazard Statements: H302+H312+H332 (Harmful if swallowed, in contact with skin or if
inhaled), H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H319
(Causes serious eye irritation), H334 (May cause allergy or asthma symptoms or breathing
difficulties if inhaled), H335 (May cause respiratory irritation).

o Personal Protective Equipment (PPE): Use of chemical-resistant gloves, safety goggles or
face shield, and a respirator (e.g., NIOSH approved N95 dust mask) is essential. All work
should be conducted in a well-ventilated area or a chemical fume hood.[1]

o Storage: Store in a cool, dry place at 0-6°C.[1]

Experimental Protocols

Detailed experimental protocols involving CAS 1943-84-6 are not readily available in the
surveyed literature. However, given its amphiphilic nature and potential for lipid membrane
interaction, a generalized protocol for studying such interactions using the Langmuir monolayer
technique is provided below. This method is often used to characterize how molecules insert
into and affect model cell membranes.[11][12]

Generalized Protocol: Lipid Monolayer Interaction
Analysis

Objective: To determine the ability of Hexadecyl Isocyanate to penetrate and interact with a
model lipid monolayer.

Materials:
e Langmuir trough system with a surface pressure sensor.

» Hexadecyl Isocyanate solution in a volatile, water-immiscible solvent (e.g., chloroform) at a
known concentration.

» Model lipid (e.g., POPC - 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine) solution in
chloroform.

o Subphase buffer (e.g., PBS or HEPES buffer).
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Methodology:

e Trough Preparation: The Langmuir trough is filled with the agueous subphase buffer and the
surface is cleaned by aspiration until a stable surface pressure of <0.2 mN/m is achieved.

e Monolayer Formation: The lipid solution (e.g., POPC) is carefully deposited onto the air-
water interface. The solvent is allowed to evaporate for 15-20 minutes, leaving a stable lipid
monolayer.

« Initial Compression: The barriers of the trough are compressed until a desired initial surface
pressure (e.g., 25 mN/m, to mimic the packing of a biological membrane) is reached and
stabilized.

o Compound Injection: A small volume of the Hexadecyl Isocyanate solution is injected into
the subphase underneath the lipid monolayer, with gentle stirring to ensure distribution. A
control injection with solvent alone should also be performed.

o Data Acquisition: The change in surface pressure (A1) is monitored over time at a constant
monolayer area. An increase in surface pressure indicates insertion of the compound into the
lipid monolayer.

e Analysis: The kinetics of the surface pressure change are analyzed to determine the rate and
extent of interaction. The maximum change in surface pressure provides an indication of the
affinity of the compound for the model membrane.[12]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b154356?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15003884/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Preparation

1. Prepare Langmuir Trough
with Aqueous Subphase

'

2. Form Lipid Monolayer
(e.g., POPC)

'

3. Compress to Initial
Surface Pressure (Tti)

.

Expetiiment h

4. Inject Hexadecyl Isocyanate
into Subphase

5. Monitor Surface Pressure
Change (Am) vs. Time

Analysis & Interpretation

6. Plot Att vs. Time

7. Interpret Kinetics and
Maximum ATt

Conclusion on Membrane
Interaction/Penetration

Click to download full resolution via product page

Generalized Workflow for Lipid Monolayer Interaction Analysis.
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Suppliers

Hexadecyl isocyanate is available from several chemical suppliers catering to research and
development needs.

Supplier Purity/Notes Source(s)
Sigma-Aldrich 97%

BOC Sciences Research grade [13]
CymitQuimica 97% [1]
Fluorochem 95% [13]
ChemicalBook Lists multiple suppliers [14]

US Biological Available in various pack sizes  [10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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